(2-methoxybenzyl){1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}amine

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-1-[3-(trifluoromethyl)phenyl]propan-2-amine
• InChI: InChI=1S/C18H20F3NO/c1-13(22-12-15-7-3-4-9-17(15)23-2)10-14-6-5-8-16(11-14)18(19,20)21/h3-9,11,13,22H,10,12H2,1-2H3
• InChI Key: JAWNGBTVCMDOHL-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC(=CC=C1)C(F)(F)F)NCC2=CC=CC=C2OC
• Molecular Formula: C18H20F3NO
• Molecular Weight: 323.4 g/mol

Description

(2-methoxybenzyl){1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}amine, also known as MTPEA, is a synthetic compound that belongs to the class of phenethylamines. It is commonly used in scientific research due to its potential applications in various fields, including pharmacology, neuroscience, and medicinal chemistry.

Scientific Research Applications

(2-methoxybenzyl){1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}amine has potential applications in various fields of scientific research, including pharmacology, neuroscience, and medicinal chemistry. It has been studied for its potential use as a psychoactive substance, as well as its potential therapeutic effects in the treatment of various neurological and psychiatric disorders such as depression, anxiety, and addiction.

Mechanism of Action

The exact mechanism of action of (2-methoxybenzyl){1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}amine is not fully understood, but it is believed to act as a partial agonist at the serotonin 5-HT2A receptor and the dopamine D2 receptor. It may also affect other neurotransmitter systems such as norepinephrine and acetylcholine.
Biochemical and physiological effects:
(2-methoxybenzyl){1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}amine has been shown to produce a range of biochemical and physiological effects in animal models and in vitro studies. These effects include changes in neurotransmitter release, alterations in neuronal activity, and changes in gene expression. It has also been shown to produce behavioral effects such as locomotor activity, stereotypy, and hallucinations.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (2-methoxybenzyl){1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}amine in lab experiments is its potential to produce selective effects on specific neurotransmitter systems, which can be useful in studying the underlying mechanisms of various neurological and psychiatric disorders. However, one of the limitations of using (2-methoxybenzyl){1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}amine is its relatively low potency compared to other psychoactive substances, which may require higher doses to produce significant effects.

Future Directions

There are several potential future directions for research on (2-methoxybenzyl){1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}amine. One area of interest is its potential therapeutic effects in the treatment of various neurological and psychiatric disorders, which could be further explored in preclinical and clinical studies. Another area of interest is its potential use as a tool for studying the underlying mechanisms of various neurological and psychiatric disorders, which could help to identify new targets for drug development. Additionally, further research could be conducted to optimize the synthesis method of (2-methoxybenzyl){1-methyl-2-[3-(trifluoromethyl)phenyl]ethyl}amine and to explore its potential for use in other fields such as medicinal chemistry and drug discovery.